3-(2,2-dimethylpropyl)morpholine hydrochloride
Overview
Description
3-(2,2-dimethylpropyl)morpholine hydrochloride is a chemical compound with the molecular formula C9H19NO·HCl. It is also known as 3-neopentylmorpholine hydrochloride. This compound is a morpholine derivative, characterized by the presence of a neopentyl group attached to the morpholine ring. It is commonly used in various chemical and pharmaceutical applications due to its unique structural properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2,2-dimethylpropyl)morpholine hydrochloride typically involves the reaction of morpholine with 2,2-dimethylpropyl chloride under basic conditions. The reaction is carried out in the presence of a suitable base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity of the final product. The reaction is typically carried out in large reactors with controlled temperature and pressure to achieve efficient conversion .
Chemical Reactions Analysis
Types of Reactions
3-(2,2-dimethylpropyl)morpholine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydroxide or potassium carbonate in an organic solvent.
Major Products Formed
Oxidation: Oxidized morpholine derivatives.
Reduction: Reduced morpholine derivatives.
Substitution: Substituted morpholine derivatives with various functional groups.
Scientific Research Applications
3-(2,2-dimethylpropyl)morpholine hydrochloride has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Employed in the study of biological processes involving morpholine derivatives.
Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 3-(2,2-dimethylpropyl)morpholine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
- 3-(2,2-dimethylpropyl)morpholine
- 3-(2,2-dimethylpropyl)morpholine sulfate
- 3-(2,2-dimethylpropyl)morpholine nitrate
Uniqueness
3-(2,2-dimethylpropyl)morpholine hydrochloride is unique due to its specific structural features, such as the presence of the neopentyl group and the hydrochloride salt form. These characteristics confer distinct chemical and physical properties, making it suitable for various specialized applications .
Properties
CAS No. |
2551119-67-4 |
|---|---|
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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